Cas no 694533-71-6 (4-methoxy-1-methyl-9H-Pyrido[3,4-b]indole)

4-Methoxy-1-methyl-9H-pyrido[3,4-b]indole is a heterocyclic compound featuring a fused pyridoindole core with methoxy and methyl substituents. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and materials research. The methoxy group enhances solubility and modulates reactivity, while the methyl substitution improves stability. Its rigid aromatic framework is conducive to π-stacking interactions, useful in ligand design and optoelectronic applications. The compound serves as a versatile intermediate in synthetic chemistry, particularly for developing bioactive molecules or functional materials. High purity and well-defined structural characteristics ensure reproducibility in research applications.

4-methoxy-1-methyl-9H-Pyrido[3,4-b]indole structure

694533-71-6 structure

Product Name:4-methoxy-1-methyl-9H-Pyrido[3,4-b]indole

CAS No:694533-71-6

MF:C₁₃H₁₂N₂O

MW:212.247182846069

CID:1116175

PubChem ID:11481274

Update Time:2025-10-28

4-methoxy-1-methyl-9H-Pyrido[3,4-b]indole Chemical and Physical Properties

Names and Identifiers

- 4-methoxy-1-methyl-9H-Pyrido[3,4-b]indole
- 694533-71-6
- CHEMBL298419
- EN300-258474
- DB-349424
- Inchi： 1S/C13H12N2O/c1-8-13-12(11(16-2)7-14-8)9-5-3-4-6-10(9)15-13/h3-7,15H,1-2H3
- InChI Key： KYXCDOJUFJKHSO-UHFFFAOYSA-N
- SMILES： O(C)C1=CN=C(C)C2=C1C1C=CC=CC=1N2

Computed Properties

Exact Mass: 212.094963011g/mol
Monoisotopic Mass: 212.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 258
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 37.9Å²

4-methoxy-1-methyl-9H-Pyrido[3,4-b]indole Pricemore >>

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Enamine	EN300-258474-0.05g	4-methoxy-1-methyl-9H-pyrido[3,4-b]indole	694533-71-6	95%	0.05g	$695.0	2024-06-18
Enamine	EN300-258474-0.1g	4-methoxy-1-methyl-9H-pyrido[3,4-b]indole	694533-71-6	95%	0.1g	$838.0	2024-06-18
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1PlusChem	1P01C4QS-50mg	4-methoxy-1-methyl-9H-pyrido[3,4-b]indole	694533-71-6	95%	50mg	$921.00	2023-12-16
1PlusChem	1P01C4QS-100mg	4-methoxy-1-methyl-9H-pyrido[3,4-b]indole	694533-71-6	95%	100mg	$1098.00	2023-12-16
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